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carbaldehyde

CAS No.: 933687-03-7

Cat. No.: B6359522

Get Quote

Executive Summary
5-Aminopyrimidine-4-carbaldehyde (CAS RN 933687-03-7) is a highly reactive, bifunctional

heterocyclic intermediate utilized extensively in the custom synthesis of complex Active

Pharmaceutical Ingredients (APIs), including cyclic sulfonamides, bicyclic 1,4-diazepanones,

and various 1[1]. With a molecular formula of C5H5N3O and a molecular weight of 123.11

g/mol [2], its precise characterization during synthetic workflows is paramount. Mass

spectrometry (MS), particularly coupled with liquid chromatography (LC-MS), serves as the

definitive analytical modality for tracking its conversion, purity, and transient stability.

Chemical Profile & Ionization Strategy
As a Senior Application Scientist, selecting the correct ionization mode requires an analysis of

the molecule's electronic properties. 5-Aminopyrimidine-4-carbaldehyde features a

pyrimidine core decorated with an electron-donating primary amine at the C5 position and an

electron-withdrawing carbaldehyde at the C4 position.
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Proton Affinity: The presence of the basic pyrimidine nitrogen atoms and the primary amine

makes the molecule highly susceptible to protonation.

Ionization Mode: Positive Electrospray Ionization (ESI+) is the gold standard, yielding a

robust pseudo-molecular ion [M+H]+ at m/z 124.1. Atmospheric Pressure Chemical

Ionization (APCI) is also a 1[1], particularly useful when analyzing reaction mixtures in non-

polar solvents like chloroform or dichloromethane, where ESI efficiency drops.

Mass Spectrometry Workflow & Fragmentation
Mechanics
Understanding the collision-induced dissociation (CID) of 5-Aminopyrimidine-4-carbaldehyde
is critical for developing highly specific Multiple Reaction Monitoring (MRM) methods for

quantification. The3[3] is dictated by the stability of the heterocyclic ring and the lability of the

functional groups.

Primary Cleavage (Loss of CO): The most thermodynamically favorable fragmentation

pathway for aromatic carbaldehydes is the neutral loss of carbon monoxide (28 Da). This

yields a highly stable aminopyrimidine cation at m/z 96.1.

Secondary Cleavage (Ring Opening & Amine Loss): The m/z 96.1 ion undergoes

subsequent pyrimidine ring cleavage, typically characterized by the loss of hydrogen cyanide

(HCN, 27 Da) to form an m/z 69.1 fragment. A parallel, albeit less dominant, pathway from

the precursor ion involves the loss of ammonia (NH3, 17 Da) from the C5 position, yielding

m/z 107.1[3].

[M+H]+
m/z 124.1

(Precursor)

[M+H - CO]+
m/z 96.1

(Primary Product)
 - CO (28 Da)

[M+H - NH3]+
m/z 107.1

(Minor Product)

 - NH3 (17 Da)

[M+H - CO - HCN]+
m/z 69.1

(Secondary Product)

 - HCN (27 Da)
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CID fragmentation pathway of protonated 5-Aminopyrimidine-4-carbaldehyde.

Chromatographic Separation & Quantitative Data
Due to its low molecular weight and high polarity, 5-Aminopyrimidine-4-carbaldehyde
exhibits poor retention on standard C18 columns under high organic conditions. To prevent

early elution in the void volume—which exacerbates ion suppression from matrix salts—a

Hydrophilic Interaction Liquid Chromatography (HILIC) or an aqueous-compatible C18 (C18-

Aq) stationary phase is required.

Table 1: Optimized LC-MS/MS (MRM) Parameters

Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Dwell Time
(ms)

Structural
Assignment

124.1 96.1 15 50
[M+H - CO]⁺

(Quantifier)

124.1 69.1 25 50
[M+H - CO -

HCN]⁺ (Qualifier)

124.1 107.1 18 50
[M+H - NH₃]⁺

(Qualifier)

Note: Capillary voltage set to 3.5 kV, Desolvation temperature at 350°C.

Step-by-Step Experimental Protocol
To ensure a self-validating system, the following protocol incorporates internal checks to verify

both chromatographic integrity and ionization efficiency.

Phase 1: Sample Preparation
Causality: The carbaldehyde group is prone to oxidation (forming the corresponding carboxylic

acid) and Schiff base formation if primary amines are present in the matrix. Quenching and

immediate dilution are mandatory.
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Quenching: Aliquot 10 µL of the reaction mixture into 990 µL of cold acetonitrile (ACN)

containing 0.1% formic acid. The acidic environment halts nucleophilic attack on the

aldehyde.

Centrifugation: Spin at 14,000 x g for 5 minutes at 4°C to precipitate insoluble synthetic

byproducts or1[1].

Dilution: Dilute the supernatant 1:10 in the initial mobile phase (e.g., 95% ACN / 5% H2O

with 10 mM Ammonium Formate for HILIC).

Phase 2: LC-MS/MS Analysis
Causality: Ammonium formate is used in the HILIC mobile phase to ensure reproducible

retention times by maintaining a consistent ionic strength, which is critical for polar stationary

phases.

Column Equilibration: Equilibrate a HILIC column (e.g., 2.1 x 100 mm, 1.7 µm) with 95%

Mobile Phase B (ACN) and 5% Mobile Phase A (10 mM Ammonium Formate in H2O, pH 3.0)

for 10 column volumes.

Injection: Inject 2 µL of the prepared sample.

Gradient Elution: Run a linear gradient from 95% B to 50% B over 4 minutes. The highly

polar 5-Aminopyrimidine-4-carbaldehyde will partition into the aqueous layer on the silica

surface and elute as the aqueous content increases.

Data Acquisition: Monitor the MRM transitions listed in Table 1. Ensure the ratio of the

quantifier (96.1) to qualifier (69.1) ions remains within ±20% of the reference standard to

confirm peak purity.
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1. Sample Quenching
(Cold ACN + 0.1% FA)

2. Centrifugation
(14,000 x g, 4°C)

3. HILIC Separation
(Gradient: 95% to 50% ACN)

4. ESI+ MS/MS
(MRM Data Acquisition)

5. Data Validation
(Ion Ratio Confirmation)

Click to download full resolution via product page

Standardized LC-MS/MS analytical workflow for 5-Aminopyrimidine-4-carbaldehyde.

Troubleshooting & Matrix Effects
When analyzing 5-Aminopyrimidine-4-carbaldehyde, scientists frequently encounter two

major analytical artifacts:

Mass Shift to m/z 140.1: This indicates oxidation of the carbaldehyde to 5-aminopyrimidine-

4-carboxylic acid. To prevent this, samples must be stored under inert gas (Argon/N2) and
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analyzed promptly.

Peak Tailing in LC: If using reversed-phase chromatography, peak tailing is often caused by

secondary interactions between the basic primary amine and residual silanols on the silica

support. Switching to a HILIC column or ensuring the mobile phase pH is strictly maintained

at 2.5–3.0 (using formic acid) will fully protonate the silanols, mitigating this interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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